Cas no 28996-07-8 (Tricyclo[3.3.1.13,7]decane-1,2-diamine,hydrochloride (1:2))

• Product Name: Tricyclo[3.3.1.13,7]decane-1,2-diamine,hydrochloride (1:2)
• CAS No: 28996-07-8
• MF: C₁₀H₁₈N₂
• MW: 166.263322353363
• CID: 267418
• PubChem ID: 431837
• Update Time: 2025-04-19

Tricyclo[3.3.1.13,7]decane-1,2-diamine,hydrochloride (1:2) Chemical and Physical Properties

Names and Identifiers

• Tricyclo[3.3.1.13,7]decane-1,2-diamine,hydrochloride (1:2)
• 1,2-Adamantanediamine
• adamantane-1,2-diamine
• AC1L8S89
• AG-E-94089
• CTK4G2544
• NSC298817
• NSC-298817
• SureCN870113
• 28996-07-8
• 64343-35-7
• Rel-(5R,7S)-tricyclo(3.3.1.13,7)decane-1,2-diamine
• UNII-82YF2U5XM7
• 1,2-Diaminoadamantane dihydrochloride
• SCHEMBL870113
• UNII-B2S356VC3T
• 1,2-Adamantanediamine #
• 1,2-diaminoadamantane
• diaminoadamantane
• NSC 298817
• Tricyclo(3.3.1.13,7)decane-1,2-diamine
• DTXSID10951610
• Tricyclo(3.3.1.13,7)decane-1,2-diamine, (5R,7S)-rel-
• B2S356VC3T
• 82YF2U5XM7
• CCZNQFWUNRMXSN-UHFFFAOYSA-N

• Inchi： 1S/C10H18N2/c11-9-8-2-6-1-7(3-8)5-10(9,12)4-6/h6-9H,1-5,11-12H2
• InChI Key： CCZNQFWUNRMXSN-UHFFFAOYSA-N
• SMILES： NC12CC3CC(CC(C3)C1N)C2

Computed Properties

• Exact Mass: 166.14714
• Monoisotopic Mass: 166.147
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52A^2
• XLogP3: 0.4

Experimental Properties

• Density: 1.113
• Boiling Point: 248.2°C at 760 mmHg
• Flash Point: 121.7°C
• Refractive Index: 1.573
• PSA: 52.04
• LogP: 2.25170